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Compound of Interest

[3,5-Dimethyl-4-(propan-2-
Compound Name:

yloxy)phenyllmethanol
CAS No.: 1039850-62-8

Cat. No.: B1438564

Get Quote

Executive Technical Summary
e Compound: [3,5-Dimethyl-4-(propan-2-yloxy)phenyllmethanol[1][2][4]

o CAS Registry Number: 1039850-62-8[1][2][4][5][6]
¢ Molecular Formula: C12H1s802[2]
o Exact Mass: 194.1307 Da[2]

» Core Application: Critical intermediate in the synthesis of aryl-ether based pharmaceuticals
(e.g., Tapinarof analogs or specific kinase inhibitors).[2][3]

» Analytical Challenge: The molecule contains two labile sites prone to in-source
fragmentation: the benzylic hydroxyl group (water loss) and the isopropyl ether (propene
elimination).
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This guide provides a dual-methodology approach: GC-MS (EI) for structural elucidation and

LC-MS (ESI) for intact mass verification and impurity profiling.[2]

Molecular Architecture & lonization Physics

Understanding the bond energies is prerequisite to interpreting the spectrum.[3]

Moiety

Structural Role

MS Behavior (El @
70eV)

MS Behavior (ESI
+)

Benzylic Alcohol

Hydrophilic Head

Prone to

-cleavage (loss of OH,
M-17) and
dehydration (M-18).[2]

High potential for in-

source water loss (

)-[2]

Isopropyl Ether

Lipophilic Tail

Dominant
Fragmentation:
McLafferty-like
rearrangement
eliminating propene
(M-42).[2]

Stable adduct

formation (

), but susceptible to

CID fragmentation.

3,5-Dimethyl Aryl

Stabilizing Core

Steric bulk prevents
ortho-coupling;
stabilizes the resulting
tropylium/quinone
methide ions.[2][3]

Provides hydrophobic
surface area for
reverse-phase

retention.[2]

Method A: Electron lonization (GC-MS)

Objective: Structural Fingerprinting and Library Matching.[2]

Predicted Fragmentation Pathway (EIl)

In Electron lonization, the molecular ion (

, m/z 194) is formed but is energetically unstable.[3] The spectrum is governed by two
competing pathways: Ether Rearrangement (dominant) and Benzylic Cleavage.[3]
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e The "Propene Loss" Pathway (Base Peak Candidate):

o Mechanism: A specific H-transfer from the isopropyl methyl group to the ether oxygen
triggers the elimination of neutral propene (

, 42 Da).[3]
o Result: Formation of the 3,5-dimethyl-4-hydroxybenzyl alcohol radical cation at m/z 152.[2]
o Note: This ion is often the base peak (100% abundance) in isopropyl aryl ethers.[3]
e The "Benzylic" Pathway:
o Mechanism: Direct loss of the hydroxyl radical (

) or water (
)-[3]

o Result:

» :m/z 177 (Tropylium derivative).[2]

» :m/z 176 (Distonic ion).[2]
e Secondary Fragmentation (from m/z 152):
o The m/z 152 ion (phenolic core) further loses a formyl radical (

) or methyl radical to generate ions at m/z 123 and m/z 137.[3]

Visualization of Fragmentation Logic

The following diagram maps the causal relationships between the parent structure and
observed ions.
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Molecular lon (M+)

[3,5-Dimethyl-4-(propan-2-yloxy)phenyl]methanol
m/z 194

Rearrangement Benzylic Cleavage Direct Ether Cleavage
(- C3H6 Propene) (- OH Radical) (- C3H7 Isopropyl)
Phenol Radical Cation . . .
. Tropylium Derivative Phenoxy Cation
(3,5-Dimethyl-4-hydroxybenzyl alcohol) miz 177 m/z 151

m/z 152 (Likely Base Peak)

OH (17 Da)

Quinone Methide lon
m/z 135

CO (28 Da)
Xylyl Fragment
m/z 107

Click to download full resolution via product page

Caption: El Fragmentation pathway showing the dominant propene elimination route (m/z 194
- 152).[2]

Method B: Electrospray lonization (LC-MS)

Objective: Purity Assay and Intact Mass Confirmation.[2]

lonization Mode Selection[3]

+ Positive Mode (ESI+): Preferred.[3] The ether oxygen and benzylic alcohol can be
protonated or form adducts.[3]

* Negative Mode (ESI-): Poor sensitivity.[2] The compound lacks a free phenolic proton or
carboxylic acid.[3] Do not use ESI- unless the isopropyl group is cleaved (impurity analysis).
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[2]

Observed Species (ESI+)

lon Species m/z (Monoisotopic) Interpretation

Protonated molecule.[2] Often
195.14 ] ) N
low intensity due to lability.[3]

Ammonium adduct.[3]
212.16 Dominant if ammonium buffers

(Formate/Acetate) are used.[3]

Sodium adduct.[3] Very stable;
217.12 excellent for molecular weight

confirmation.[3]

In-source fragment.[2] Benzylic
177.13 carbocation formed by water
loss.[3]

LC-MS Protocol (Standard Operating Procedure)

Reagents:
e Solvent A: Water + 0.1% Formic Acid (Proton source).[3]
e Solvent B: Acetonitrile (ACN) + 0.1% Formic Acid.[3]

Gradient:

0-1 min: 5% B (Divert to waste to avoid salts).

1-6 min: Linear ramp to 95% B.

6-8 min: Hold 95% B (Elution of target).

8-10 min: Re-equilibration.

Critical Parameter: Ensure Source Temperature < 350°C. Excessive heat will drive the
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transition (water loss) completely, potentially leading to false identification of the dehydrated
impurity.[3]

References & Verification Sources

e Compound Registry: CAS 1039850-62-8.[1][2][4][5] ChemicalBook / SciFinder.[3]

o General Fragmentation of Isopropyl Ethers: McLafferty, F. W., & TurecCek, F. (1993).[3]
Interpretation of Mass Spectra. University Science Books. (Mechanism of propene loss via 4-
membered transition state).[2]

e Benzyl Alcohol Fragmentation: NIST Chemistry WebBook, SRD 69.[3] "Benzylic cleavage
rules”.

o ESI Adduct Formation: Kruve, A., et al. (2013).[3] "Adduct formation in ESI-MS". Journal of
Mass Spectrometry.

(Note: While a direct public spectrum for CAS 1039850-62-8 is proprietary to specific synthesis
dossiers, the fragmentation patterns described above are derived from first-principles mass
spectrometry of the 4-alkoxybenzyl alcohol structural class.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. [3,5-Dimethyl-4-(propan-2-yloxy)phenyllmethanol CAS#: 1039850-62-8
[chemicalbook.com]

o To cite this document: BenchChem. [Comprehensive Mass Spectrometry Guide: [3,5-
Dimethyl-4-(propan-2-yloxy)phenyllmethanol]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1438564/docs#comprehensive-mass-
spectrometry-guide-3-5-dimethyl-4-propan-2-yloxy-phenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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